N-(2-chlorobenzyl)-2-((5-(4-(2-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H24ClN5O2S2/c1-30-19-9-5-4-8-18(19)27-10-12-28(13-11-27)21-25-26-22(32-21)31-15-20(29)24-14-16-6-2-3-7-17(16)23/h2-9H,10-15H2,1H3,(H,24,29)
• InChI Key: CLSAQRWMXDANQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=NN=C(S3)SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H24ClN5O2S2
• Molecular Weight: 490.0 g/mol

Description

N-(2-chlorobenzyl)-2-((5-(4-(2-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H24ClN5O2S2 and its molecular weight is 490.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound is part of a broader class of 1,3,4-thiadiazole amide compounds containing piperazine, which have been synthesized and evaluated for their biological activities. For instance, compounds within this class demonstrated inhibitory effects against Xanthomonas campestris pv. oryzae and showed antiviral activity against tobacco mosaic virus, highlighting their potential in agricultural and antiviral applications (Xia, 2015).

Antimicrobial Evaluation

The structural motifs present in the compound have been explored in the synthesis of novel heterocycles with antimicrobial properties. For instance, derivatives of 5-phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems were synthesized and evaluated for their antimicrobial activity, suggesting the potential of these structural frameworks in developing new antimicrobial agents (Hamama et al., 2017).

Antitumor and Antioxidant Activities

The synthesis of novel N-substituted-2-amino-1,3,4-thiadiazoles, which are structurally related to the compound , has been reported. These compounds were evaluated for their antitumor and antioxidant activities, showing promising results and suggesting potential therapeutic applications in cancer treatment (Hamama et al., 2013).

Surfactant Synthesis and Microbiological Activities

Research has also explored the synthesis of novel scaffolds like Thiadiazolyl Piperidine and Thiadiazolyl Piperazine from biologically active stearic acid, leading to compounds with evaluated antimicrobial activities. These findings point towards the utility of such structures in the synthesis of nonionic surfactants with potential applications in microbiological activities (Abdelmajeid et al., 2017).